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Compound of Interest

Compound Name: B-Raf IN 1

Cat. No.: B15623347 Get Quote

These application notes provide detailed protocols for utilizing "B-Raf IN 1," a potent and

selective B-Raf kinase inhibitor, in cell-based assays to characterize its inhibitory activity. The

intended audience for these notes includes researchers, scientists, and professionals involved

in cancer biology and drug development.

Introduction to B-Raf IN 1
B-Raf is a serine/threonine-protein kinase that plays a critical role in the RAS/RAF/MEK/ERK

signaling pathway, which is frequently dysregulated in various human cancers. The V600E

mutation in the B-Raf gene is a common driver of oncogenesis, particularly in melanoma and

colorectal carcinoma. B-Raf IN 1 is a selective inhibitor of B-Raf kinase, demonstrating potent

activity against the wild-type enzyme and cellular activity in cancer cell lines harboring B-Raf

mutations.

Quantitative Data Summary
The inhibitory activity of B-Raf IN 1 has been characterized in both biochemical and cellular

assays. The following table summarizes the key quantitative data for this inhibitor.
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Assay Type Target/Cell Line Mutation Status IC50 Value

Biochemical Assay B-Raf Kinase Wild-Type 24 nM

Cell-Based Assay WM 266-4 B-Raf V600D 0.92 µM[1]

Cell-Based Assay HT29 B-Raf V600E 0.78 µM[1]

Cell-Based Assay Keloid Fibroblasts Not Applicable 0.83 µM[2]

Signaling Pathway Diagram
The following diagram illustrates the canonical RAS/RAF/MEK/ERK signaling pathway and

highlights the point of inhibition by B-Raf IN 1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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